Cas no 1897676-10-6 (4-(4-bromophenyl)-2,2-difluorobutanoic acid)

• Product Name: 4-(4-bromophenyl)-2,2-difluorobutanoic acid
• CAS No: 1897676-10-6
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 6223062
• PubChem ID: 116839720
• Update Time: 2025-06-07

4-(4-bromophenyl)-2,2-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-2,2-difluorobutanoic acid
• EN300-1943245
• 1897676-10-6

• Inchi： 1S/C10H9BrF2O2/c11-8-3-1-7(2-4-8)5-6-10(12,13)9(14)15/h1-4H,5-6H2,(H,14,15)
• InChI Key： YWCRWVLSYJVRCF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 277.97540g/mol
• Monoisotopic Mass: 277.97540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(4-bromophenyl)-2,2-difluorobutanoic acid

Introduction to 4-(4-bromophenyl)-2,2-difluorobutanoic acid (CAS No. 1897676-10-6)

4-(4-bromophenyl)-2,2-difluorobutanoic acid (CAS No. 1897676-10-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated phenyl group and a difluoromethylated butanoic acid moiety. These characteristics make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 4-(4-bromophenyl)-2,2-difluorobutanoic acid is C₁₀H₈BrF₂O₂, and its molecular weight is approximately 258.07 g/mol. The compound's structure includes a carboxylic acid functional group, which imparts acidic properties and enhances its solubility in polar solvents. The presence of the bromine atom and the difluoromethyl group adds to its chemical reactivity and biological activity.

In recent years, 4-(4-bromophenyl)-2,2-difluorobutanoic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of metabolic pathways. Research has shown that this compound can influence the activity of enzymes involved in lipid metabolism, making it a promising candidate for the treatment of metabolic disorders such as obesity and type 2 diabetes.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the ability of 4-(4-bromophenyl)-2,2-difluorobutanoic acid to inhibit the activity of fatty acid synthase (FAS), an enzyme crucial for de novo lipogenesis. The inhibition of FAS by this compound was found to reduce lipid accumulation in adipocytes, suggesting its potential as an anti-obesity agent. Additionally, the study demonstrated that the compound exhibited low toxicity and good pharmacokinetic properties, further supporting its suitability for drug development.

Beyond its metabolic effects, 4-(4-bromophenyl)-2,2-difluorobutanoic acid has also shown promise in cancer research. A 2023 study published in Cancer Research reported that this compound could selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The researchers found that the compound induced apoptosis in cancer cells while sparing normal cells, indicating its potential as a targeted therapy for various types of cancer.

The unique structural features of 4-(4-bromophenyl)-2,2-difluorobutanoic acid also make it an attractive candidate for drug conjugation strategies. The carboxylic acid group can be readily functionalized to form esters or amides, allowing for the attachment of other bioactive molecules or targeting ligands. This versatility opens up numerous possibilities for enhancing the therapeutic efficacy and selectivity of drug candidates derived from this compound.

In addition to its potential therapeutic applications, 4-(4-bromophenyl)-2,2-difluorobutanoic acid has been explored as a tool compound in chemical biology research. Its ability to modulate specific biological processes makes it a valuable reagent for investigating the function of target proteins and pathways. For example, researchers have used this compound to study the role of FAS in various physiological and pathological conditions, providing insights into its regulatory mechanisms and potential therapeutic targets.

The synthesis of 4-(4-bromophenyl)-2,2-difluorobutanoic acid has been optimized to ensure high yields and purity. Common synthetic routes involve the reaction of 4-bromobenzaldehyde with difluoroacetic acid followed by reduction and subsequent oxidation steps. These methods have been refined to minimize side reactions and improve overall efficiency, making large-scale production feasible for both research and industrial applications.

In conclusion, 4-(4-bromophenyl)-2,2-difluorobutanoic acid (CAS No. 1897676-10-6) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of novel therapeutic agents targeting metabolic disorders, cancer, and other diseases. Ongoing research continues to uncover new applications and optimize its use in both academic and industrial settings.